Cas no 125439-52-3 (4-(3-cyanopropoxy)benzamide)

• Product Name: 4-(3-cyanopropoxy)benzamide
• CAS No: 125439-52-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4582242
• PubChem ID: 14650337
• Update Time: 2025-08-03

4-(3-cyanopropoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(3-cyanopropoxy)-
• 4-(3-CYANOPROPOXY)-BENZAMIDE
• 4-(3-cyanopropoxy)benzamide

• Inchi： 1S/C11H12N2O2/c12-7-1-2-8-15-10-5-3-9(4-6-10)11(13)14/h3-6H,1-2,8H2,(H2,13,14)
• InChI Key： XXSDRFMIQSCLQU-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(OCCCC#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(3-cyanopropoxy)benzamide

4-(3-Cyanopropoxy)benzamide: A Comprehensive Overview

4-(3-Cyanopropoxy)benzamide (CAS No. 125439-52-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and as a building block for advanced materials. The molecule consists of a benzamide group attached to a propoxy chain containing a nitrile functional group, making it a valuable intermediate in organic synthesis.

The synthesis of 4-(3-cyanopropoxy)benzamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, aligning with the growing demand for sustainable chemical manufacturing.

One of the most notable applications of 4-(3-cyanopropoxy)benzamide is in the field of drug discovery. Its structure allows for easy modification, making it an ideal candidate for exploring new therapeutic agents. Researchers have utilized this compound as a scaffold for designing inhibitors targeting various enzymes involved in diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated promising results in preclinical models, highlighting its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, 4-(3-cyanopropoxy)benzamide has found utility in polymer science. The nitrile group in the molecule can undergo polymerization under specific conditions, leading to the formation of high-performance polymers with tailored properties. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-tech industries such as aerospace and electronics.

From an analytical perspective, 4-(3-cyanopropoxy)benzamide has been extensively studied using modern spectroscopic techniques. Advanced methods like nuclear magnetic resonance (NMR) and mass spectrometry have provided deeper insights into its molecular structure and reactivity. These studies have not only confirmed the compound's stability but also revealed novel reaction pathways that could be exploited for further chemical innovation.

Recent research has also explored the use of 4-(3-cyanopropoxy)benzamide in green chemistry initiatives. By incorporating this compound into bio-based materials, scientists aim to develop sustainable alternatives to traditional petroleum-derived products. This approach aligns with global efforts to reduce environmental impact and promote circular economy principles.

In conclusion, 4-(3-cyanopropoxy)benzamide (CAS No. 125439-52-3) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its adaptability, combined with cutting-edge research advancements, positions it as a key player in future innovations within chemistry and related fields.